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Compound of Interest

Compound Name: 4-lodotoluene

Cat. No.: B166478

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic routes for
preparing 4-iodotoluene, a key intermediate in the pharmaceutical and materials science
sectors.[1] The document details two principal methodologies: the indirect, multi-step
Sandmeyer reaction pathway starting from toluene, and the direct electrophilic iodination of
toluene. It includes detailed experimental protocols, quantitative data, and process
visualizations to aid researchers in selecting and implementing the most suitable synthetic
strategy.

Introduction to 4-lodotoluene

4-lodotoluene (also known as p-iodotoluene) is an aromatic organic compound with the
chemical formula C7H~+1.[2] It presents as a colorless to pale yellow crystalline solid or liquid.[2]
[3] While poorly soluble in water, it dissolves readily in common organic solvents like ethanol
and ether.[2][3] This compound is a valuable building block in organic synthesis, serving as a
precursor for a wide array of more complex molecules. Its utility is particularly notable in the
synthesis of pharmaceuticals and agrochemicals, as well as in the development of advanced
materials such as liquid crystals.[1][4] The iodine substituent makes it an ideal substrate for
cross-coupling reactions, including the Suzuki and Sonogashira reactions.[1][4]

Table 1: Physicochemical Properties of 4-lodotoluene
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Property Value Reference
Molecular Formula C7HI [5]
Molar Mass 218.03 g/mol [5]

White to yellow solid or clear
Appearance o [5]
dark brown liquid

Melting Point 33-35°C [4]
Boiling Point 211-212 °C [5]
CAS Number 624-31-7 [5]

Overview of Synthetic Strategies

The synthesis of 4-iodotoluene from toluene can be broadly categorized into two distinct
strategies. The choice between these routes depends on factors such as the desired purity,
scale of the reaction, and available starting materials and reagents.

« Indirect Synthesis via Sandmeyer Reaction: This is a multi-step pathway that begins with the
nitration of toluene. This route offers high regioselectivity, yielding almost exclusively the
para isomer.

» Direct Electrophilic lodination: This approach involves the direct substitution of a hydrogen
atom on the toluene ring with an iodine atom. This method is more direct but typically results
in a mixture of ortho and para isomers that require subsequent separation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Synthesis of 4-lodotoluene from Toluene: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166478#synthesis-of-4-iodotoluene-from-toluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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